Cas no 923780-46-5 (2-chloro-1-[4-(3-chloro-4-fluorobenzenesulfonyl)piperazin-1-yl]ethan-1-one)

• Product Name: 2-chloro-1-[4-(3-chloro-4-fluorobenzenesulfonyl)piperazin-1-yl]ethan-1-one
• CAS No: 923780-46-5
• MF: C₁₂H₁₃Cl₂FN₂O₃S
• MW: 355.212623357773
• MDL: MFCD08691087
• CID: 3108925
• PubChem ID: 16226895
• Update Time: 2025-05-22

2-chloro-1-[4-(3-chloro-4-fluorobenzenesulfonyl)piperazin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(chloroacetyl)-4-[(3-chloro-4-fluorophenyl)sulfonyl]piperazine
• Ethanone, 2-chloro-1-[4-[(3-chloro-4-fluorophenyl)sulfonyl]-1-piperazinyl]-
• 2-Chloro-1-[4-(3-chloro-4-fluorobenzenesulfonyl)piperazin-1-yl]ethan-1-one
• CS-0240704
• C12H13Cl2FN2O3S
• UPCMLD0ENAT5674378:001
• G18968
• AKOS030739551
• 2-chloro-1-[4-(3-chloro-4-fluorophenyl)sulfonylpiperazin-1-yl]ethanone
• 923780-46-5
• YLB78046
• EN300-22973
• Z147647770
• 2-chloro-1-[4-(3-chloro-4-fluorobenzenesulfonyl)piperazin-1-yl]ethan-1-one

• MDL： MFCD08691087
• Inchi： 1S/C12H13Cl2FN2O3S/c13-8-12(18)16-3-5-17(6-4-16)21(19,20)9-1-2-11(15)10(14)7-9/h1-2,7H,3-6,8H2
• InChI Key： NVWCSOOQJRVBJI-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(S(C2=CC=C(F)C(Cl)=C2)(=O)=O)CC1)CCl

Computed Properties

• Exact Mass: 354.0007970Da
• Monoisotopic Mass: 354.0007970Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.1Ų

Additional information on 2-chloro-1-[4-(3-chloro-4-fluorobenzenesulfonyl)piperazin-1-yl]ethan-1-one

Comprehensive Overview of 2-chloro-1-[4-(3-chloro-4-fluorobenzenesulfonyl)piperazin-1-yl]ethan-1-one (CAS No. 923780-46-5)

2-chloro-1-[4-(3-chloro-4-fluorobenzenesulfonyl)piperazin-1-yl]ethan-1-one (CAS No. 923780-46-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its CAS number 923780-46-5, belongs to the class of sulfonylpiperazine derivatives, which are known for their versatility in drug discovery and material science. Researchers and industry professionals frequently search for this compound under variations such as "2-chloro-1-[4-(3-chloro-4-fluorobenzenesulfonyl)piperazin-1-yl]ethanone" or "923780-46-5 supplier", highlighting its niche yet critical role in advanced chemical synthesis.

The molecular structure of 2-chloro-1-[4-(3-chloro-4-fluorobenzenesulfonyl)piperazin-1-yl]ethan-1-one features a piperazine core linked to a chloro-fluoro-substituted benzenesulfonyl group, making it a valuable intermediate in the development of bioactive molecules. Its CAS No. 923780-46-5 is often associated with queries like "sulfonylpiperazine derivatives applications" or "fluorinated compound synthesis", reflecting the growing interest in fluorinated and sulfonated compounds for their enhanced stability and bioavailability. This compound is particularly relevant in the context of modern drug design, where fluorine incorporation is a key strategy to improve pharmacokinetic properties.

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From a synthetic chemistry perspective, 2-chloro-1-[4-(3-chloro-4-fluorobenzenesulfonyl)piperazin-1-yl]ethan-1-one exemplifies the convergence of heterocyclic chemistry and organofluorine chemistry. Its CAS No. 923780-46-5 is often linked to searches for "fluorobenzenesulfonyl derivatives" or "piperazine-based building blocks", underscoring its utility in fragment-based drug discovery. The compound's chloro and fluoro substituents also make it a candidate for studying halogen bonding interactions, a hot topic in supramolecular chemistry and crystal engineering.

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